Cas no 136773-69-8 (4-chloro-7-fluoro-pyrrolo[1,2-a]quinoxaline)

• Product Name: 4-chloro-7-fluoro-pyrrolo[1,2-a]quinoxaline
• CAS No: 136773-69-8
• MF: C₁₁H₆ClFN₂
• MW: 220.6301445961
• MDL: MFCD09835554
• CID: 824757
• PubChem ID: 15134082
• Update Time: 2025-04-19

4-chloro-7-fluoro-pyrrolo[1,2-a]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-fluoropyrrolo[1,2-a]quinoxaline
• 4-Chloro-7-fluoro-pyrrolo[1,2-a]quinoxaline
• 7-fluoro-4-chloropyrrolo[1,2-a]quinoxaline
• Pyrrolo[1,2-a]quinoxaline,4-chloro-7-fluoro
• Pyrrolo[1,2-a]quinoxaline, 4-chloro-7-fluoro-
• SB33058
• AKOS024260922
• CS-0108928
• DTXSID60568777
• J-006907
• SCHEMBL1079670
• AS-47430
• F13703
• MFCD09835554
• DB-305832
• 136773-69-8
• 4-chloro-7-fluoro-pyrrolo[1,2-a]quinoxaline

• MDL： MFCD09835554
• Inchi： 1S/C11H6ClFN2/c12-11-10-2-1-5-15(10)9-4-3-7(13)6-8(9)14-11/h1-6H
• InChI Key： NONXBGJFBUNSAD-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=CN2C2C=CC(=CC=2N=1)F

Computed Properties

• Exact Mass: 220.02000
• Monoisotopic Mass: 220.0203541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.30000
• LogP: 3.28000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines